Cas no 110449-27-9 (1-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propan-2-one)

• Product Name: 1-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propan-2-one
• CAS No: 110449-27-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD09971407
• CID: 1193702
• PubChem ID: 13949992
• Update Time: 2025-04-20

1-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-
• 5-acetonyl-3-(p-tolyl)-1,2,4-oxadiazole
• (p-tolyl-[1,2,4]oxadiazol-5-yl)-acetone
• .(p-Tolyl-[1,2,4]oxadiazol-5-yl)-aceton
• 1-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propan-2-one
• VU0618029-1
• 110449-27-9
• G33298
• F3393-0004
• CS-0245795
• 1-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]acetone
• AKOS009169261
• SCHEMBL14374428
• Z319319300
• EN300-31159

• MDL： MFCD09971407
• Inchi： 1S/C12H12N2O2/c1-8-3-5-10(6-4-8)12-13-11(16-14-12)7-9(2)15/h3-6H,7H2,1-2H3
• InChI Key： YCDTXXZEXVUCDM-UHFFFAOYSA-N
• SMILES： O1C(CC(C)=O)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.99000
• LogP: 2.17650